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Compound of Interest

Compound Name: UNC2025 hydrochloride

Cat. No.: B2484027

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of UNC2025 hydrochloride, a potent and
orally bioavailable small molecule inhibitor of the TAM (Tyro3, Axl, Mer) family of receptor
tyrosine kinases, with a particular focus on its role in modulating TAM kinase signaling. This
document details its mechanism of action, summarizes key quantitative data, provides detailed
experimental protocols for its characterization, and visualizes the associated signaling
pathways.

Introduction to UNC2025 and TAM Kinases

The TAM family of receptor tyrosine kinases, comprising Tyro3, Axl, and Mer (MERTK), are key
regulators of cellular processes such as proliferation, survival, and efferocytosis (the clearance
of apoptotic cells).[1] Their dysregulation is implicated in various pathologies, including cancer
and autoimmune diseases. Gas6 (Growth arrest-specific 6) is a primary ligand for all three TAM
receptors, mediating their activation.[2]

UNC2025 hydrochloride has emerged as a critical tool for investigating TAM kinase biology
and as a potential therapeutic agent. It functions as an ATP-competitive inhibitor, with high
potency against MERTK and Fms-like tyrosine kinase 3 (FLT3).[3][4] Its selectivity for MERTK
over other TAM family members, Axl and Tyro3, makes it a valuable instrument for dissecting
the specific roles of MERTK in various signaling cascades.[5]
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Quantitative Data: In Vitro and Cellular Potency

UNC2025 exhibits potent inhibitory activity against MERTK and FLT3 in both enzymatic and
cell-based assays. Its selectivity for MERTK over Axl and Tyro3 is a key feature.

Target Kinase Assay Type IC50 (nM) Ki (nM) Reference
Mer Enzymatic 0.74 0.16 [3][5]
FIt3 Enzymatic 0.8 - [3]
AxI Enzymatic 122 13.3 [31[5]
Tyro3 Enzymatic - - -
Cell-based (p-
Mer 2.7 - [51[6]
Mer)
Cell-based (p-
FIt3 14 - [6]
FIt3)
Cell-based (p-
Axl 122 - [6]
AxI)
Cell-based (p-
Tyro3 301 - [6]
Tyro3)

Table 1: Inhibitory Activity of UNC2025 against TAM Family and Other Kinases. IC50 values
represent the concentration of UNC2025 required to inhibit 50% of the kinase activity. Ki values
represent the inhibition constant.

Signaling Pathways Modulated by UNC2025

UNC2025 primarily exerts its effects by inhibiting the phosphorylation and activation of MERTK.
This blockade disrupts downstream signaling cascades that are crucial for cell survival and
proliferation.

Canonical TAM Kinase Signaling Pathway

Activation of TAM receptors by their ligand, Gas6, leads to receptor dimerization and
autophosphorylation of tyrosine residues in the intracellular kinase domain. This creates

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.medchemexpress.com/UNC2025.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354980/
https://www.medchemexpress.com/UNC2025.html
https://www.medchemexpress.com/UNC2025.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5354980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4148167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4148167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4148167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4148167/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2484027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

docking sites for various downstream signaling molecules, initiating multiple signaling

cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b2484027?utm_src=pdf-body-img
https://www.benchchem.com/product/b2484027?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2484027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. Targeting MERTK tyrosine kinase: Virtual screening and molecular dynamics insights for
anti-cancer drug development - PMC [pmc.ncbi.nim.nih.gov]

e 2. The small molecule MERTK inhibitor UNC2025 decreases platelet activation and prevents
thrombosis - PMC [pmc.ncbi.nlm.nih.gov]

o 3. medchemexpress.com [medchemexpress.com]
e 4. UNC2025 | Mer/FLT3 inhibitor | Probechem Biochemicals [probechem.com]

e 5. UNC2025, a MERTK small molecule inhibitor, is therapeutically effective alone and in
combination with methotrexate in leukemia models - PMC [pmc.ncbi.nim.nih.gov]

» 6. UNC2025, a Potent and Orally Bioavailable MER/FLT3 Dual Inhibitor - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [UNC2025 Hydrochloride: A Technical Guide to its Role
in TAM Kinase Signaling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2484027#unc2025-hydrochloride-role-in-tam-kinase-
signaling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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